Cas no 1233506-04-1 (1-chloro-3-ethynyl-5-fluorobenzene)

• Product Name: 1-chloro-3-ethynyl-5-fluorobenzene
• CAS No: 1233506-04-1
• MF: C₈H₄ClF
• MW: 154.568764686584
• CID: 1218252
• PubChem ID: 20515213
• Update Time: 2025-07-20

1-chloro-3-ethynyl-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-ethynyl-5-fluoro-benzene
• ACT13286
• AC1MC21K
• RARECHEM AL BD 1247
• 3-chloro-5-fluorobenzyl alcohol
• SureCN6026873
• CTK5E7270
• 3-chloro-5-fluorophenylacetylene
• 1-chloro-3-ethynyl-5-fluorobenzene
• SY386994
• A1-16643
• 1233506-04-1
• MFCD11618081
• DB-301356
• AKOS006315265
• EN300-1233021
• SCHEMBL15094220
• CS-0225283
• G62605

• MDL： MFCD11618081
• Inchi： 1S/C8H4ClF/c1-2-6-3-7(9)5-8(10)4-6/h1,3-5H
• InChI Key： CHJJZDFNDPTXAY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#C)=C1)F

Computed Properties

• Exact Mass: 153.9985560g/mol
• Monoisotopic Mass: 153.9985560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-3-ethynyl-5-fluorobenzene

Recent Advances in the Application of 1-Chloro-3-ethynyl-5-fluorobenzene (CAS: 1233506-04-1) in Chemical Biology and Pharmaceutical Research

The compound 1-chloro-3-ethynyl-5-fluorobenzene (CAS: 1233506-04-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its synthetic utility, biological relevance, and emerging therapeutic applications.

Recent studies have demonstrated the efficacy of 1-chloro-3-ethynyl-5-fluorobenzene as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the presence of both chloro and ethynyl groups, make it an attractive building block for click chemistry and other bioorthogonal reactions. Researchers have successfully utilized this compound in the development of targeted drug delivery systems, where its reactivity enables precise conjugation with biomolecules such as antibodies and peptides.

In the context of medicinal chemistry, 1-chloro-3-ethynyl-5-fluorobenzene has been employed in the design of small-molecule inhibitors targeting various enzymes and receptors. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of kinase inhibitors derived from this compound, showcasing its potential in oncology research. The fluorinated aromatic ring in the structure has been shown to enhance binding affinity and metabolic stability, addressing common challenges in drug development.

Furthermore, advancements in analytical techniques have enabled more detailed characterization of 1-chloro-3-ethynyl-5-fluorobenzene and its derivatives. Nuclear magnetic resonance (NMR) and mass spectrometry studies have provided insights into its reactivity patterns and stability under various conditions. These findings are crucial for optimizing synthetic protocols and ensuring reproducibility in pharmaceutical applications.

Looking ahead, researchers are exploring the potential of 1-chloro-3-ethynyl-5-fluorobenzene in the development of next-generation therapeutics, particularly in areas such as targeted cancer therapies and neurodegenerative disease treatments. Its compatibility with modern synthetic methodologies positions it as a valuable tool for medicinal chemists and chemical biologists alike. Continued research in this area is expected to yield novel compounds with improved pharmacological properties and therapeutic efficacy.